N-(2-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)phenyl)-3-methylbenzamide

• IUPAC Name: N-[2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenyl]-3-methylbenzamide
• InChI: InChI=1S/C23H19N3O3/c1-15-6-5-7-17(14-15)22(27)24-20-9-4-3-8-19(20)23-25-21(26-29-23)16-10-12-18(28-2)13-11-16/h3-14H,1-2H3,(H,24,27)
• InChI Key: JPESWGVKCZNMQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC=C2C3=NC(=NO3)C4=CC=C(C=C4)OC
• Molecular Formula: C23H19N3O3
• Molecular Weight: 385.4 g/mol

Description

N-(2-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)phenyl)-3-methylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MMB or MMB-2201 and is classified as a synthetic cannabinoid. In

Mechanism of Action

The mechanism of action of MMB-2201 is similar to that of other synthetic cannabinoids. MMB-2201 binds to the CB1 receptor, which is located in the brain and central nervous system. This binding leads to the activation of the receptor, which in turn leads to the release of neurotransmitters such as dopamine and serotonin. The release of these neurotransmitters is responsible for the psychoactive effects of MMB-2201.
Biochemical and Physiological Effects
The biochemical and physiological effects of MMB-2201 are similar to those of other synthetic cannabinoids. MMB-2201 has been shown to have potent psychoactive effects, including euphoria, relaxation, and altered perception. These effects are due to the activation of the CB1 receptor in the brain and central nervous system. MMB-2201 has also been shown to have potential therapeutic applications, including the treatment of chronic pain and anxiety.

Advantages and Limitations for Lab Experiments

One of the primary advantages of MMB-2201 for lab experiments is its potency. MMB-2201 has been shown to have a high affinity for the CB1 receptor, which makes it a useful tool for studying the endocannabinoid system. However, one of the limitations of MMB-2201 is its potential for abuse. MMB-2201 is a synthetic cannabinoid that has been associated with adverse effects such as addiction and dependence.

Future Directions

There are several future directions for the study of MMB-2201. One area of research is the development of new synthetic cannabinoids that have improved therapeutic profiles. Another area of research is the development of new tools for studying the endocannabinoid system. Finally, there is a need for further research on the potential adverse effects of MMB-2201 and other synthetic cannabinoids.
Conclusion
In conclusion, MMB-2201 is a synthetic cannabinoid that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis of MMB-2201 is a complex process that requires expertise in organic chemistry. MMB-2201 has been extensively studied for its potential applications in the study of the endocannabinoid system. The biochemical and physiological effects of MMB-2201 are similar to those of other synthetic cannabinoids. MMB-2201 has several advantages for lab experiments, but there are also limitations to its use. Finally, there are several future directions for the study of MMB-2201, including the development of new synthetic cannabinoids and the further study of its potential adverse effects.

Synthesis Methods

The synthesis of MMB-2201 involves the reaction of 4-methoxybenzoyl chloride with 3-methylphenylamine to form 4-methoxy-N-(3-methylphenyl)benzamide. This intermediate is then reacted with 2-amino-1,2,4-oxadiazole to produce MMB-2201. The synthesis of MMB-2201 is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

MMB-2201 has been extensively studied for its potential applications in various fields of research. One of the primary areas of research is its use as a tool for studying the endocannabinoid system. The endocannabinoid system is a complex system of receptors and neurotransmitters that regulate various physiological processes such as pain, appetite, and mood. MMB-2201 has been shown to bind to the CB1 receptor, which is one of the primary receptors in the endocannabinoid system.